Cas no 2763780-03-4 (1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene)

• Product Name: 1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene
• CAS No: 2763780-03-4
• MF: C₈H₃BrClF₅
• MW: 309.458438158035
• CID: 6051324
• PubChem ID: 165995355
• Update Time: 2025-11-06

1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2763780-03-4
• EN300-37355396
• 1-bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene
• 1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene

• Inchi： 1S/C8H3BrClF5/c9-5-2-1-4(3-6(5)10)7(11,12)8(13,14)15/h1-3H
• InChI Key： KJQDQPXACLZLAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 307.90268g/mol
• Monoisotopic Mass: 307.90268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene

1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene: A Comprehensive Overview

1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene (CAS No. 2763780-03-4) is a highly specialized aromatic compound with a unique structure that combines bromine, chlorine, and a pentafluoroethyl group attached to a benzene ring. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential applications in advanced chemical synthesis and material engineering.

The molecular structure of 1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene is characterized by a benzene ring substituted with three distinct groups: a bromine atom at position 1, a chlorine atom at position 2, and a pentafluoroethyl group at position 4. The presence of multiple halogen atoms (bromine and chlorine) and the highly fluorinated pentafluoroethyl group introduces significant electronic effects and steric hindrance into the molecule. These features make it an intriguing subject for studying halogenation patterns and their influence on molecular reactivity.

Recent studies have focused on the synthesis and characterization of 1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene using advanced methodologies such as electrophilic substitution reactions and multi-component coupling techniques. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity in the formation of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach the pentafluoroethyl group to the benzene ring with high precision.

The physical properties of CAS No. 2763780-03-4 are also of considerable interest. It exhibits a high melting point due to the strong van der Waals forces arising from the fluorinated substituent. Additionally, its solubility in various solvents has been extensively studied to optimize its use in different chemical processes. The compound's stability under thermal and oxidative conditions has been evaluated using advanced spectroscopic techniques such as NMR and IR spectroscopy.

One of the most promising applications of 1-Bromo-2-chloro-4-(1,1,2,2,2-pentafluoroethyl)benzene lies in its potential as an intermediate in the synthesis of advanced materials. For example, it has been used as a precursor for constructing fluorinated aromatic polymers with enhanced thermal stability and dielectric properties. These polymers have potential applications in high-performance electronics and aerospace industries.

Moreover, recent research has highlighted the role of CAS No. 2763780-03-4 in drug discovery efforts. The compound's unique electronic profile makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Studies have shown that it can serve as a building block for constructing complex heterocyclic compounds with potential anti-inflammatory or anticancer activities.

In conclusion, 1-Bromo-2-chloro-4-(1